Ethyl 2-(2-(2-(3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)acetamido)thiazol-4-yl)acetate oxalate

• IUPAC Name: ethyl 2-[2-[[2-[3-(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]acetyl]amino]-1,3-thiazol-4-yl]acetate;oxalic acid
• InChI: InChI=1S/C18H19N5O4S2.C2H2O4/c1-2-26-15(25)6-12-10-29-18(19-12)20-14(24)9-23-7-11(8-23)17-21-16(22-27-17)13-4-3-5-28-13;3-1(4)2(5)6/h3-5,10-11H,2,6-9H2,1H3,(H,19,20,24);(H,3,4)(H,5,6)
• InChI Key: CMQVNERMKDBGQK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=CSC(=N1)NC(=O)CN2CC(C2)C3=NC(=NO3)C4=CC=CS4.C(=O)(C(=O)O)O
• Molecular Formula: C20H21N5O8S2
• Molecular Weight: 523.5 g/mol

Description

Ethyl 2-(2-(2-(3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)acetamido)thiazol-4-yl)acetate oxalate is a useful research compound. Its molecular formula is C20H21N5O8S2 and its molecular weight is 523.54. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of compounds containing thiazole, oxadiazole, and similar moieties have been extensively studied. For example, compounds with thiazole and oxadiazole units have been synthesized through various methods, including microwave-assisted synthesis, to explore their antimicrobial, anti-inflammatory, and antioxidant activities (Attimarad et al., 2017). These methodologies offer insights into the synthesis of complex molecules, potentially including Ethyl 2-(2-(2-(3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)acetamido)thiazol-4-yl)acetate oxalate, by highlighting the reactions and conditions necessary for the formation of specific heterocyclic compounds.

Antimicrobial Activities

Research on compounds with structural similarities to this compound has shown significant antimicrobial activities. The antimicrobial properties of these compounds are often attributed to the presence of thiazole and oxadiazole moieties, which have been tested against a variety of bacterial and fungal strains (Wardkhan et al., 2008). This suggests potential research applications of this compound in developing new antimicrobial agents.

Biological Activities

The exploration of biological activities extends to the investigation of anti-inflammatory, analgesic, and antioxidant properties. For instance, derivatives of ethyl 2-[2-substituted-4-(thiophenyl) thiazolyl] acetates have been studied for their anti-inflammatory and analgesic activities, showing potential as therapeutic agents (Attimarad et al., 2017). Such studies provide a foundation for further research into the pharmacological potential of this compound, particularly in the context of drug development and medicinal chemistry.